Cas no 338778-61-3 (3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile)

3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile is a specialized heterocyclic compound featuring a chlorinated and fluorinated benzylthio moiety attached to a methyl-substituted isothiazolecarbonitrile core. Its unique structure imparts potential utility as an intermediate in agrochemical and pharmaceutical synthesis, particularly in the development of biologically active molecules. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity in cross-coupling reactions, while the isothiazolecarbonitrile scaffold offers stability and versatility for further functionalization. This compound is suited for research applications requiring precise molecular modifications, making it valuable in exploratory chemistry and targeted drug design. Handling should adhere to standard safety protocols due to its reactive functional groups.

3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile structure

338778-61-3 structure

Product Name:3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile

CAS No:338778-61-3

MF:

MW:

CID:4647854

Update Time:2025-06-13

3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-[(2-CHLORO-6-FLUOROBENZYL)SULFANYL]-5-METHYL-4-ISOTHIAZOLECARBONITRILE
- 3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile

3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C157210-25mg	3-[(2-Chloro-6-fluorobenzyl)sulfanyl]-5-methyl-4-isothiazolecarbonitrile	338778-61-3		25mg	$ 230.00	2022-06-06
TRC	C157210-50mg	3-[(2-Chloro-6-fluorobenzyl)sulfanyl]-5-methyl-4-isothiazolecarbonitrile	338778-61-3		50mg	$ 380.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00900157-1g	3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-61-3	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI84312-1mg	3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-61-3	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI84312-5mg	3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-61-3	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI84312-10mg	3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-61-3	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI84312-500mg	3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-61-3	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI84312-1g	3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-61-3	>90%	1g	$1295.00	2024-04-20
A2B Chem LLC	AI84312-5g	3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-61-3	>90%	5g	$4744.00	2024-04-20
A2B Chem LLC	AI84312-10g	3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-61-3	>90%	10g	$8767.00	2024-04-20

3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Alt-proteins: A promising future

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile

Comprehensive Overview of 3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile (CAS No. 338778-61-3)

3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile (CAS No. 338778-61-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique isothiazole core and benzylsulfanyl moiety, exhibits versatile applications in the development of novel bioactive molecules. Its molecular structure, featuring a chloro-fluorobenzyl group and a carbonitrile functional group, makes it a valuable intermediate for synthesizing derivatives with potential pharmacological and agricultural benefits.

The growing interest in 3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile is driven by its relevance to current trends in drug discovery and sustainable agriculture. Researchers are exploring its role in designing small-molecule inhibitors for targeting specific enzymes or pathways, particularly in the context of antimicrobial resistance and crop protection. The compound's heterocyclic scaffold is also being investigated for its potential in central nervous system (CNS) drug development, aligning with the increasing demand for innovative therapies for neurological disorders.

From a synthetic chemistry perspective, CAS No. 338778-61-3 serves as a key building block for constructing more complex molecules. Its sulfanyl linkage and electron-withdrawing groups (such as the chloro and fluoro substituents) enhance its reactivity, enabling diverse modifications. This adaptability is crucial for optimizing bioavailability and target selectivity in drug candidates. Additionally, the compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry approaches.

In the agrochemical sector, 3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile is being studied for its potential as a pesticide precursor. With the global push toward eco-friendly pest control, researchers are focusing on derivatives that minimize environmental impact while maintaining efficacy. The compound's fluorinated aromatic ring contributes to its lipophilicity, a desirable trait for systemic pesticides that require plant uptake. This aligns with the industry's shift toward precision agriculture and reduced chemical load.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize CAS No. 338778-61-3 and its derivatives. These methods ensure purity and confirm structural integrity, which are critical for both research and industrial applications. The compound's chromatographic behavior and spectral properties are well-documented, facilitating its integration into standardized workflows.

Looking ahead, the demand for 3-(2-Chloro-6-fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile is expected to rise, particularly in biotech startups and academic labs focusing on structure-activity relationship (SAR) studies. Its compatibility with green chemistry principles, such as solvent-free reactions and catalytic processes, further enhances its appeal. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing molecular innovation across multiple disciplines.